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Compound of Interest

Compound Name: Crocin 5

Cat. No.: B3028231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Crocin 5, a specific member of the
crocin family of carotenoid compounds. While research on individual crocins is expanding,
much of the existing literature focuses on "crocin” as a general extract or on the most abundant
analogue, a-crocin. This document summarizes the known chemical identifiers for Crocin 5
and situates it within the broader context of experimental protocols and signaling pathways
established for the crocin family.

Chemical Identity of Crocin 5

Crocin 5 is a distinct chemical entity with its own unique identifiers that differentiate it from
other crocin analogues.

Table 1: Chemical Identifiers for Crocin 5
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Value
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CAS Number

174916-30-4
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PubChem CID

100956919

[1](2]

Molecular Formula

C22H2609
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434.4 g/mol

[2]
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Experimental Protocols for Crocins
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Disclaimer: The following experimental protocols are described for the general class of crocins,
as specific methodologies for the isolation and analysis of Crocin 5 are not extensively detailed
in the current scientific literature. These methods provide a foundational approach that can be
adapted for the study of Crocin 5.

The isolation and quantification of crocins from their natural source, primarily the stigmas of
Crocus sativus L. (saffron), are critical for research and drug development.

Extraction and Purification

A common method for the extraction and purification of total crocins involves crystallization.
Methodology:

o Extraction: Saffron stigmas are extracted with 80% ethanol, which has been identified as an
effective solvent.[3][4][5]

o Crystallization (First Step): The extract is subjected to crystallization in 80% ethanol. This
initial step yields crocin crystals of moderate purity.[3][4][5]

o Recrystallization (Second Step): To enhance purity, the crystals from the first step are re-
dissolved and recrystallized. Performing the second crystallization at a controlled
temperature, such as -5°C, has been shown to yield crystals with a purity exceeding 97%.[3]

[4]
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Figure 1: Experimental workflow for extraction and purification of crocins.

Analytical Quantification

High-Performance Liquid Chromatography (HPLC) is the gold standard for the separation and
guantification of individual crocin analogues.

Methodology:
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o Sample Preparation: A known weight of the saffron sample is extracted with a suitable
solvent, typically a methanol/water mixture. The extract is then filtered before injection into
the HPLC system.[6]

o Chromatographic Separation: A C18 reversed-phase column is commonly used for
separation.[6][7] A gradient elution with a mobile phase consisting of acidified water and an
organic solvent like acetonitrile allows for the resolution of different crocins.[6][7]

o Detection: Crocins are detected using a UV-Vis or Diode-Array Detector (DAD) at their
maximum absorbance wavelength, which is approximately 440 nm.[6]

» Quantification: The concentration of each crocin is determined by comparing its peak area to
that of a certified reference standard.

Signaling Pathways Modulated by Crocins

Disclaimer: The signaling pathways described below have been elucidated for “crocin” or
“crocetin” and may not be directly attributable to Crocin 5 without further specific investigation.
However, they represent the current understanding of the molecular mechanisms of this class
of compounds.

Crocins have been shown to exert a range of biological activities, including anticancer effects,
by modulating key intracellular signaling pathways.

Anticancer Activity and the PISBK/Akt/mTOR Pathway

One of the well-documented mechanisms of crocin's anticancer activity is through the inhibition
of the PISK/Akt/mTOR signaling pathway. This pathway is a central regulator of cell
proliferation, survival, and growth, and its dysregulation is a hallmark of many cancers.

Mechanism of Action:

« Inhibition of PI3K: Crocin has been suggested to inhibit Phosphatidylinositol 3-kinase (P13K),
a key upstream activator of the pathway.

o Suppression of Akt Phosphorylation: By inhibiting PI3K, crocin prevents the phosphorylation
and activation of Akt (also known as Protein Kinase B).
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o Downregulation of mTOR: The deactivation of Akt leads to the subsequent downregulation of
the mammalian target of rapamycin (mTOR), a critical downstream effector that promotes

protein synthesis and cell growth.

¢ Induction of Apoptosis: The overall inhibition of the PISK/Akt/mTOR pathway by crocin can
lead to the induction of apoptosis (programmed cell death) in cancer cells.[1][8][9]

Cell Proliferation Apoptosis

Click to download full resolution via product page
Figure 2: Proposed signaling pathway for the anticancer effect of crocins.

Conclusion

Crocin 5 is a specific carotenoid with defined chemical properties. While a significant body of
research exists for the broader class of crocins, further studies are needed to elucidate the
specific biological activities, experimental protocols, and signaling pathway interactions of
Crocin 5. The information presented in this guide serves as a foundation for researchers and
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drug development professionals to design and execute targeted investigations into this
promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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